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Compound of Interest

Compound Name:
3,4-

Bis(difluoromethoxy)benzaldehyde

Cat. No.: B143430 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is an aggregated technical guide and not a certified Safety Data

Sheet (SDS). A complete, official SDS for 3,4-Bis(difluoromethoxy)benzaldehyde was not

available through public searches. The information herein is compiled from various chemical

supplier databases and is intended for informational purposes by qualified professionals.

Always consult the official SDS from your supplier before handling this chemical.

Chemical Identification and Properties
This section summarizes the key physical and chemical properties of 3,4-
Bis(difluoromethoxy)benzaldehyde.
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Property Value Source

IUPAC Name

3,4-

bis(difluoromethoxy)benzaldeh

yde

[1]

CAS Number 127842-54-0 [1][2][3]

Molecular Formula C₉H₆F₄O₃ [4]

Molecular Weight 238.14 g/mol [4]

Appearance
Colorless to light yellow liquid;

Solid or liquid
[1][4]

Boiling Point
265.8 ± 35.0 °C at 760 Torr;

75-80 °C at 0.15 mmHg
[4]

Density 1.387 ± 0.06 g/cm³ (20 °C) [4]

Flash Point 111.1 ± 20.8 °C [4]

Melting Point -15 °C [4]

Purity 97% [1]

Solubility
Chloroform (Slightly), Methanol

(Slightly)
[4]

InChI Key
IPHURZAZBKLMQJ-

UHFFFAOYSA-N
[1]

Hazard Identification and Safety Information
Limited direct hazard information is available for 3,4-Bis(difluoromethoxy)benzaldehyde. The

following data is based on information from chemical suppliers.
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Hazard Category Information Source

GHS Pictogram GHS07 (Exclamation mark) [1]

Signal Word Warning [1]

Hazard Statements H302: Harmful if swallowed [1]

Precautionary Statements P280, P305, P338, P351 [1]

For related compounds, such as 3-(Difluoromethoxy)benzaldehyde and 2,4-

Bis(difluoromethoxy)benzaldehyde, the following hazards are also identified: H315 (Causes

skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory

irritation).[5][6][7] Given the structural similarity, it is prudent to handle 3,4-
Bis(difluoromethoxy)benzaldehyde with similar precautions.

GHS Hazard Communication Flowchart
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Chemical: 3,4-Bis(difluoromethoxy)benzaldehyde

Hazard Identification

Precautionary Response

CAS: 127842-54-0

GHS07
(Exclamation Mark)

Signal Word: Warning

H302: Harmful if swallowed

P280:
Wear protective gloves/protective

clothing/eye protection/face protection.

P305+P351+P338:
IF IN EYES: Rinse cautiously with water...

Remove contact lenses...

Click to download full resolution via product page

Caption: GHS Hazard Communication for 3,4-Bis(difluoromethoxy)benzaldehyde.

Handling, Storage, and Personal Protective
Equipment (PPE)
Safe Handling and Storage Workflow
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Receiving and Storage

Handling Procedures

Spill and Waste

Receive Chemical

Store in a tightly closed container
under inert gas (Argon or Nitrogen)

at 2-8°C (Refrigerator).

Use only in a chemical fume hood.

Wear appropriate PPE:
- Safety goggles

- Chemical-resistant gloves
- Lab coat

Avoid:
- Inhalation of vapors/mist

- Contact with skin and eyes
- Contact with strong oxidants and heat

In case of spill, absorb with
inert material and dispose of properly.

Dispose of waste according to
local, regional, and national regulations.

Click to download full resolution via product page

Caption: Recommended workflow for handling and storing the chemical.
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Based on available data, the following practices are recommended:

Handling: This product should be handled by, or under the close supervision of, individuals

properly qualified in the handling and use of potentially hazardous chemicals.[5] Use only in

a chemical fume hood.[5] Avoid inhalation and contact with skin and eyes.[4]

Storage: Store in a cool, well-ventilated area in a tightly closed container.[6] It is

recommended to store under an inert gas like nitrogen or argon at 2-8°C.[4]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety goggles.[5]

Skin Protection: Wear chemical-resistant gloves and a laboratory coat.[5]

Respiratory Protection: If used outside of a fume hood or if vapors/mists are generated,

use an approved respirator.

First Aid Measures
The following first-aid measures are based on general recommendations for similar chemicals

and should be confirmed with a certified SDS.
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Exposure Route First Aid Measures Source

Inhalation

Remove to fresh air. If

symptoms persist, seek

medical attention.

[5][6]

Skin Contact

Immediately wash with plenty

of soap and water for at least

15 minutes while removing

contaminated clothing.

[5][6]

Eye Contact

Immediately flush eyes with

copious amounts of water for

at least 15 minutes. Seek

medical attention.

[5][6]

Ingestion

Wash out mouth with water. Do

not induce vomiting. Seek

immediate medical attention.

[5][6]

Experimental Protocols
No specific safety or toxicological experimental protocols for 3,4-
Bis(difluoromethoxy)benzaldehyde were found in the public domain. However, a general

synthesis procedure is described, which provides context for its preparation in a laboratory

setting.

General Synthesis Protocol
Objective: To synthesize 3,4-Bis(difluoromethoxy)benzaldehyde from 3,4-

dihydroxybenzaldehyde.

Materials:

3,4-dihydroxybenzaldehyde

Sodium difluorochloroacetate

Potassium carbonate
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Dimethylformamide (DMF)

Water

Ethyl acetate (EtOAc)

Brine

Procedure:

A suspension of 3,4-dihydroxybenzaldehyde, potassium carbonate, and a small amount of

water in DMF is prepared in a reaction vessel.

Sodium difluorochloroacetate is added to the suspension.

The reaction mixture is heated to 80°C and maintained for approximately 16 hours.

After cooling to room temperature, the mixture is diluted with water.

The aqueous phase is extracted with ethyl acetate.

The combined organic phases are washed sequentially with water and brine, then dried and

concentrated.

The crude product is purified by column chromatography to yield 3,4-
bis(difluoromethoxy)benzaldehyde as a colorless oil.[2]

Synthesis Workflow Diagram
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Reactants

Reaction Workup & Purification Final Product

3,4-dihydroxybenzaldehyde

Combine ReactantsSodium difluorochloroacetate

K₂CO₃, DMF, H₂O

Heat to 80°C for 16h Aqueous Workup &
EtOAc Extraction Column Chromatography 3,4-Bis(difluoromethoxy)benzaldehyde

Click to download full resolution via product page

Caption: General workflow for the synthesis of the target compound.

Toxicological and Ecological Information
No specific toxicological or ecological data for 3,4-Bis(difluoromethoxy)benzaldehyde was

found. The toxicological properties have not been fully investigated.[8] As it is harmful if

swallowed (H302), it should be handled with care, and release into the environment should be

avoided.[1]

Stability and Reactivity
Stability: Stable under normal storage conditions.[4]

Incompatible Materials: Strong oxidizing agents, strong acids.[6]

Hazardous Decomposition Products: Combustion may produce toxic fumes of carbon

monoxide, carbon dioxide, and hydrogen fluoride.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Safety Guide: 3,4-
Bis(difluoromethoxy)benzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143430#3-4-bis-difluoromethoxy-benzaldehyde-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

